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Compound of Interest

1-Fluoro-3-methoxy-5-
Compound Name: ,
nitrobenzene

cat. No.: B1296213

Technical Support Center: 1-Fluoro-3-methoxy-5-
hitrobenzene

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and disposal of 1-Fluoro-3-methoxy-5-
nitrobenzene (CAS No. 7087-60-7).

Frequently Asked Questions (FAQs)
Q1: What is 1-Fluoro-3-methoxy-5-nitrobenzene and what are its primary hazards?

1-Fluoro-3-methoxy-5-nitrobenzene is an aromatic organic compound. Based on its GHS
classification, its primary hazards include:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)
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For aromatic nitro compounds in general, systemic effects can include methaemoglobinaemia,
leading to headaches, cardiac dysrhythmias, a drop in blood pressure, shortness of breath, and
spasms. A key sign of this is cyanosis, a blue discoloration of the blood.[1] Absorption of the
substance into the body can lead to the formation of methemoglobin, which in sufficient
concentrations causes cyanosis.[1]

Q2: What are the recommended storage conditions for this compound?

Store in a cool, dry, and well-ventilated area.[2][3] Keep the container tightly closed and away
from heat, sparks, open flames, and hot surfaces.[3] It is also advised to store the compound
locked up.[4]

Q3: What personal protective equipment (PPE) should | use when handling this chemical?
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][5]

» Skin Protection: Handle with gloves and wear protective clothing to prevent skin contact.[2]
[5] Contaminated clothing should be removed and washed before reuse.[4]

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1] If
exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[3]

Q4: What should | do in case of accidental exposure?

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2][4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove
contaminated clothing. Seek medical attention if irritation persists.[3]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids.[3] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3][4]
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Q5: How should | dispose of waste 1-Fluoro-3-methoxy-5-nitrobenzene?

This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber. Offer surplus and non-recyclable solutions to a licensed disposal
company.[5] Dispose of the container and unused contents in accordance with local, state, and
federal regulations.[2][3][4] Do not let the product enter drains.[5]

Troubleshooting Guides

Problem: | observe skin irritation after handling the compound despite wearing gloves.

o Possible Cause: The glove material may not be resistant to 1-Fluoro-3-methoxy-5-
nitrobenzene, or the gloves may have been contaminated.

e Solution:

[¢]

Immediately wash the affected area with soap and water and seek medical advice.

Review the safety data sheet for the specific type of gloves recommended for handling this

[¢]

chemical.

[¢]

Always inspect gloves for any tears or punctures before use.

o

Practice proper glove removal techniques to avoid contaminating your skin.
Problem: A yellow staining is observed on surfaces in the work area.

o Possible Cause: Many aromatic fluorinated nitro compounds have a yellow color.[6] This
staining could be due to minor spills or inadequate cleaning.

e Solution:

o Decontaminate the affected surfaces according to your laboratory's standard operating
procedures for hazardous chemicals.

o Review your handling procedures to minimize the risk of spills.

o Ensure that any spills are cleaned up promptly and thoroughly.
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Quantitative Data

Property Value Source

Molecular Formula C7HeFNO3 Oakwood Chemical[7]
Molecular Weight 171.13 g/mol Oakwood Chemical[7]
Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Flash Point Not specified

Density Not specified

Experimental Protocols

General Handling Protocol:
» Before use, review the Safety Data Sheet (SDS) for 1-Fluoro-3-methoxy-5-nitrobenzene.
o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles with side
shields, a lab coat, and chemical-resistant gloves.

» Avoid inhalation of vapors and contact with skin and eyes.

o Keep the container tightly closed when not in use.

» Avoid sources of ignition as the compound is combustible.

« After handling, wash hands thoroughly with soap and water.
Spill Cleanup Protocol:

o Evacuate the area and ensure adequate ventilation.

* Remove all sources of ignition.
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Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Visualizations
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Safe Handling Workflow for 1-Fluoro-3-methoxy-5-nitrobenzene
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Caption: Workflow for the safe handling of 1-Fluoro-3-methoxy-5-nitrobenzene.
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Disposal Workflow for 1-Fluoro-3-methoxy-5-nitrobenzene
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Caption: Recommended disposal workflow for 1-Fluoro-3-methoxy-5-nitrobenzene.
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Emergency Response for Exposure

Exposure Occurs

Route of Exposure?

Inhalation Skin Eye Ingestion
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air, give oxygen if needed. Wash with soap and water. Rinse with water for 15 mins. Rinse mouth, do NOT induce vomiting.

Seek Immediate
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Caption: First aid procedures for exposure to 1-Fluoro-3-methoxy-5-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and disposal of 1-Fluoro-3-methoxy-5-
nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296213#safe-handling-and-disposal-of-1-fluoro-3-
methoxy-5-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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